Cas no 1174174-31-2 (3alpha-O-acetylolean-12-en-23,29-dioic acid)

• Product Name: 3alpha-O-acetylolean-12-en-23,29-dioic acid
• CAS No: 1174174-31-2
• MF: C₃₂H₄₈O₆
• MW: 528.719930648804
• CID: 2000407
• Update Time: 2025-04-21

3alpha-O-acetylolean-12-en-23,29-dioic acid Chemical and Physical Properties

Names and Identifiers

• 3alpha-O-acetylolean-12-en-23,29-dioic acid
• aceriphyllic acid H
• (+)-Aceriphyllic acid H

• Inchi： 1S/C32H48O6/c1-19(33)38-24-11-12-29(4)22-9-8-20-21-18-28(3,25(34)35)15-14-27(21,2)16-17-30(20,5)31(22,6)13-10-23(29)32(24,7)26(36)37/h8,21-24H,9-18H2,1-7H3,(H,34,35)(H,36,37)
• InChI Key： UFBADNGLONOAHT-UHFFFAOYSA-N
• SMILES： CC(OC1C(C(=O)O)(C)C2CCC3(C4(C(C5C(CC4)(C)CCC(C(=O)O)(C)C5)=CCC3C2(C)CC1)C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• XLogP3: 8.353

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids